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Introduction

1,2-Benzisothiazol-3(2H)-one, sodium salt (BIT-Na), is the sodium salt of 1,2-benzisothiazol-

3(2H)-one (BIT). It belongs to the isothiazolinone class of heterocyclic organic compounds.[1]

Primarily, it functions as a potent, broad-spectrum biocide and preservative effective against a

wide range of microorganisms, including bacteria and fungi.[1] Its enhanced solubility in water

compared to its parent compound, BIT, makes it particularly suitable for use in aqueous

formulations.[2] This technical guide provides a comprehensive review of its chemical

properties, synthesis, mechanism of action, applications, and toxicological profile, tailored for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
1,2-Benzisothiazol-3(2H)-one, sodium salt is a synthetic compound typically available as a

white or pale yellow crystalline solid or powder.[1][2] Key identifying and physical properties are

summarized below.
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Property Value Source(s)

IUPAC Name
sodium;1,2-benzothiazol-2-id-

3-one
[3]

CAS Number 58249-25-5 [1][3]

EC Number 261-184-8 [1]

Molecular Formula C₇H₄NNaOS [1][3]

Molecular Weight ~174.18 g/mol [1][3]

Appearance
White or pale yellow crystalline

solid/powder
[1][2]

Solubility Soluble in water [1][2]

Synthesis and Manufacturing
The synthesis of 1,2-benzisothiazol-3(2H)-one and its sodium salt can be achieved through

several chemical pathways. A common industrial method involves the oxidative cyclization of 2-

mercaptobenzamide or its derivatives.

Experimental Protocol: Synthesis from 2-Chlorobenzamide

A prevalent synthesis route involves the reaction of 2-chlorobenzamide with a sulfur source,

followed by oxidative cyclization to yield the sodium salt of BIT.

Reaction of 2-Chlorobenzamide with Sodium Sulfide: 98% 2-chlorobenzamide (0.0983 mol)

and 60% sodium sulfide (0.1230 mol) are added to N-methyl-2-pyrrolidone (NMP, 100g) in a

200ml 3-neck flask equipped with a stirrer and condenser.[4]

Heating: The mixture is heated to 160°C and stirred for 4 hours.[4]

Solvent Removal: NMP is distilled off under reduced pressure.[4]

Oxidative Cyclization: The residue is cooled and subsequently treated with aqueous

hydrogen peroxide. This step induces oxidative cyclization, forming the sodium salt of 1,2-

benzisothiazolin-3-one in good yield.[4]
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Acidification (Optional): If the non-salt form (BIT) is desired, the mixture can be dissolved in

water and acidified to a pH of 2.0 using 35% hydrochloric acid at 20°C.[4]

Step 1: Intermediate Formation

Step 2: Oxidative Cyclization

2-Chlorobenzamide
2-Mercaptobenzamide

Intermediate
  NMP, 160°C, 4h

Sodium_Sulfide

1,2-Benzisothiazol-3(2H)-one,
Sodium Salt

  Cooling & Treatment

Hydrogen Peroxide (aq)

Click to download full resolution via product page

Synthesis workflow for 1,2-Benzisothiazol-3(2H)-one, sodium salt.

Mechanism of Action
The precise biocidal mechanism of 1,2-benzisothiazol-3(2H)-one, sodium salt is not fully

elucidated. However, research suggests that its antimicrobial activity stems from its ability to

disrupt critical cellular processes in microorganisms.[2] The primary proposed mechanisms

involve interference with the cell membrane and the inhibition of protein synthesis, ultimately

leading to cell death.[2] The nitrogen and sulfur atoms within the benzisothiazol ring are

believed to be crucial for these interactions.[2]
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Proposed antimicrobial mechanism of action.

Applications
As a highly effective biocide and preservative, 1,2-benzisothiazol-3(2H)-one, sodium salt is
incorporated into a vast array of industrial and consumer products to prevent microbial

degradation.

Paints and Coatings: It is widely used as a preservative in water-based paints and coatings

to prevent spoilage and maintain product quality.[1]

Adhesives: It protects adhesives from microbial contamination, ensuring the integrity and

longevity of the product.[1]

Personal Care Products: It serves as a preservative in cosmetics, toiletries, and skincare

items to prevent the growth of harmful microorganisms.[1][2]

Water Treatment: It is employed to control microbial growth and biofilm formation in industrial

water systems.[1]
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Textile Industry: It acts as a biocide to protect fabrics from microbial growth, which can cause

odors and deterioration.[1]

Pulp and Paper Industry: It is used to prevent microbial contamination in pulp and paper

products during the manufacturing process.[1]

BIT, Sodium Salt
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Major industrial applications of BIT-Sodium.

Toxicological Profile and Safety
The toxicological profile of 1,2-benzisothiazol-3(2H)-one and its salts is a critical consideration

for their application. It is recognized primarily as a skin sensitizer and irritant.
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Hazard Classification Description Source(s)

Acute Oral Toxicity
Harmful if swallowed (Category

4).
[5][6]

Skin Corrosion/Irritation
Causes severe skin burns and

damage.
[5]

Eye Damage/Irritation
Causes serious eye damage

(Category 1).
[5][7]

Skin Sensitization
May cause an allergic skin

reaction (Category 1).
[5][7]

Germ Cell Mutagenicity
Shall not be classified as germ

cell mutagenic.
[5]

Carcinogenicity
Shall not be classified as

carcinogenic.
[5]

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant.
[5]

It is a known cause of allergic contact dermatitis, particularly in occupational settings like paint

manufacturing and metalworking.[2][8] Due to its sensitization potential, its use is advised

against in products intended for spraying or direct skin contact.[5]

Important Note on Chemical Distinction: It is crucial to distinguish 1,2-benzisothiazol-3(2H)-
one, sodium salt (CAS 58249-25-5) from a related but distinct compound, 1,2-benzisothiazol-

3(2H)-one 1,1-dioxide, sodium salt (CAS 128-44-9), also known as sodium saccharin.[9][10]

While the core structures are similar, the latter is a well-known artificial sweetener and has a

different toxicological profile, including being listed by some sources as a known human

carcinogen.[9] The toxicological data presented in this guide pertains strictly to the non-dioxide

form, which is not classified as a carcinogen.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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